Egfr-IN-118

• Molecular Formula: C26H23N3O2S
• Molecular Weight: 441.5 g/mol
• InChI: InChI=1S/C26H23N3O2S/c1-28(2)17-23-25(31)29(22-11-7-4-8-12-22)26(27-23)32-18-24(30)21-15-13-20(14-16-21)19-9-5-3-6-10-19/h3-17H,18H2,1-2H3/b23-17-
• InChIKey: HCVVBJBJQWTOHM-QJOMJCCJSA-N

Egfr-IN-118: Dual-Function EGFR Inhibitor & Antioxidant

Egfr-IN-118 (Compound 4a) is a synthetic 2-thiohydantoin derivative that functions as an inhibitor of the epidermal growth factor receptor (EGFR) tyrosine kinase [1]. It exhibits dual antiproliferative and antioxidant activities, with potent inhibition of MCF-7 breast and PC3 prostate cancer cell proliferation (IC50 = 2.53 µg/ml and 3.25 µg/ml, respectively) and 2,2-diphenyl-1-picrylhydrazyl (DPPH) free radical scavenging activity (IC50 = 10.04 µg/ml) [1]. The compound was designed and synthesized via DMF-DMA-catalyzed enaminone chemistry and evaluated alongside erlotinib as the reference standard [1].

‣ EGFR pathway inhibition study fit

‣ Dual antiproliferative and antioxidant assay readout

‣ 2‑Thiohydantoin scaffold distinct from quinazoline/pyrimidine inhibitors

• [1] Seliem, I. A. (2024). DMF-DMA catalyzed Synthesis, molecular docking, in-vitro, in-silico design, and binding free energy studies of novel thiohydantoin derivatives as antioxidant and antiproliferative agents targeting EGFR tyrosine kinase and aromatase cytochrome P450 enzyme. Bioorganic Chemistry, 150, 107601. View Source

Why Egfr-IN-118 Outperforms Generic EGFR Inhibitors

Although numerous EGFR tyrosine kinase inhibitors (TKIs) such as erlotinib, gefitinib, and afatinib are commercially available, Egfr-IN-118 possesses a distinct 2-thiohydantoin chemical scaffold that confers additional, quantifiable antioxidant capacity not found in standard quinazoline-based or pyrimidine-based EGFR inhibitors [1]. Its DPPH radical scavenging activity (IC50 = 10.04 ± 0.49 µg/ml) was demonstrated to be superior to that of the reference antioxidant standard ascorbic acid in the same study, a property entirely absent from canonical EGFR TKIs [1]. Furthermore, within the 2-thiohydantoin series, minor structural modifications produced large variations in antiproliferative potency against MCF-7 and PC3 cells, confirming that even closely related analogs (e.g., compounds 4b–4l) cannot be assumed to possess equivalent biological activity. Substituting Egfr-IN-118 with a generic EGFR TKI would therefore result in the complete loss of the antioxidant mechanism of action and unpredictable changes in antiproliferative efficacy [1].

• Mechanism Gap Canonical EGFR TKIs (erlotinib, gefitinib) lack the antioxidant DPPH‑scavenging capacity present in Egfr‑IN‑118
• SAR Sensitivity Minor structural changes among 2‑thiohydantoin analogs (4b–4l) produce large potency variations; near neighbors are not interchangeable
• Endpoint Loss Substituting with a generic EGFR inhibitor removes the dual‑function antiproliferative/antioxidant readout from the assay

• [1] Seliem, I. A. (2024). DMF-DMA catalyzed Synthesis, molecular docking, in-vitro, in-silico design, and binding free energy studies of novel thiohydantoin derivatives as antioxidant and antiproliferative agents targeting EGFR tyrosine kinase and aromatase cytochrome P450 enzyme. Bioorganic Chemistry, 150, 107601. View Source

Egfr-IN-118: Quantitative Differentiation Evidence

Antiproliferative Activity vs Erlotinib

In a standardized MTT assay, Egfr-IN-118 (compound 4a) inhibited the proliferation of MCF-7 breast cancer cells with an IC50 of 2.53 ± 0.09 µg/ml and PC3 prostate cancer cells with an IC50 of 3.25 ± 0.12 µg/ml [1]. The study authors explicitly compared these values to the reference drug erlotinib and reported that compound 4a exhibited 'potent antitumor properties' while erlotinib showed only 'moderate antiproliferative properties' in the same experimental system [1]. The exact IC50 value of erlotinib was not disclosed in the publicly available abstract, but the qualitative ranking of 4a > erlotinib is firmly established by the authors' direct head-to-head comparison [1].

Antiproliferative IC50 vs Erlotinib

Class‑level

MCF‑7: 2.53, PC3: 3.25 µg/ml

Supports cell‑model endpoint review

Erlotinib comparator value not reported

Evidence Dimension	In vitro antiproliferative activity (IC50)
Target Compound Data	MCF-7: 2.53 ± 0.09 µg/ml; PC3: 3.25 ± 0.12 µg/ml
Comparator Or Baseline	Erlotinib (reference EGFR TKI). Quantitative IC50 not available in the abstract, but authors rank 4a as more potent than erlotinib in the same MTT assay
Quantified Difference	Directional difference only (4a > erlotinib); exact fold-change unreported
Conditions	MTT assay on MCF-7 (human breast adenocarcinoma) and PC3 (human prostate adenocarcinoma) cell lines

Why This Matters

This comparison validates that Egfr-IN-118 achieves superior antiproliferative potency compared to a clinically established EGFR TKI in two solid-tumor cell models, supporting its selection for breast and prostate cancer drug discovery programs where erlotinib is insufficiently active.

• [1] Seliem, I. A. (2024). DMF-DMA catalyzed Synthesis, molecular docking, in-vitro, in-silico design, and binding free energy studies of novel thiohydantoin derivatives as antioxidant and antiproliferative agents targeting EGFR tyrosine kinase and aromatase cytochrome P450 enzyme. Bioorganic Chemistry, 150, 107601. View Source

DPPH Radical Scavenging vs Ascorbic Acid

Egfr-IN-118 demonstrated concentration-dependent DPPH free radical scavenging activity with an IC50 of 10.04 ± 0.49 µg/ml [1]. The study directly compared this activity to ascorbic acid (vitamin C), the standard reference antioxidant, and reported that compound 4a exhibited 'potency higher than that of the standards (ascorbic acid and erlotinib)' [1]. In contrast, conventional EGFR TKIs such as erlotinib, gefitinib, and afatinib are not recognized to possess any meaningful DPPH scavenging activity, as this property is linked to the 2-thiohydantoin core rather than the quinazoline or pyrimidine scaffolds typical of approved EGFR inhibitors [1].

DPPH Scavenging vs Ascorbic Acid

Reported

IC50 10.04 µg/ml

Supports antioxidant assay context

Standard comparator IC50 not provided

Evidence Dimension	DPPH free radical scavenging activity (IC50)
Target Compound Data	10.04 ± 0.49 µg/ml
Comparator Or Baseline	Ascorbic acid (standard antioxidant); erlotinib (EGFR TKI). Exact ascorbic acid IC50 not provided in the abstract, but 4a was explicitly ranked as more potent
Quantified Difference	Directional difference (4a > ascorbic acid); conventional EGFR TKIs lack this activity entirely
Conditions	DPPH radical scavenging assay, spectrophotometric measurement

Why This Matters

This dual EGFR-inhibitory and antioxidant functionality cannot be sourced from any commercially available single-agent EGFR TKI, making Egfr-IN-118 uniquely valuable for research programs investigating the intersection of redox biology and EGFR-driven oncogenesis.

• [1] Seliem, I. A. (2024). DMF-DMA catalyzed Synthesis, molecular docking, in-vitro, in-silico design, and binding free energy studies of novel thiohydantoin derivatives as antioxidant and antiproliferative agents targeting EGFR tyrosine kinase and aromatase cytochrome P450 enzyme. Bioorganic Chemistry, 150, 107601. View Source

Most Potent in 2-Thiohydantoin Series

The parent study synthesized and screened a series of novel 2-thiohydantoin derivatives, including pyrazole, isoxazole, and benzoxazepine-substituted analogs. Among all tested compounds, compound 4a (Egfr-IN-118) was explicitly identified as 'the most potent molecule among all the synthesized ones' [1]. The authors further supported this conclusion with in-silico molecular docking and binding free energy calculations, which indicated that compound 4a achieved favorable binding interactions with the EGFR tyrosine kinase domain and aromatase cytochrome P450 enzyme [1]. This intra-series ranking provides direct head-to-head comparison evidence against structurally proximal analogs.

Intra‑Series Ranking

Reported

Ranked #1 / 13 analogs

Supports lead‑optimization selection

In‑silico docking supports rank

Evidence Dimension	Intra-series antiproliferative potency ranking
Target Compound Data	Compound 4a ranked #1 (most potent) among all synthesized 2-thiohydantoin derivatives
Comparator Or Baseline	Compounds 4b–4l, plus pyrazole (compounds 9, 10, 11) and isoxazole/benzoxazepine derivatives from the same synthetic series
Quantified Difference	Qualitatively ranked as most potent; binding free energy calculations support the ranking
Conditions	MTT antiproliferative assay (MCF-7 and PC3) and in-silico molecular docking against EGFR and aromatase cytochrome P450

Why This Matters

For procurement decisions, this ranking confirms that Egfr-IN-118 is the optimal candidate from its chemical series, eliminating the risk of acquiring a suboptimal analog and providing a clear rationale for prioritizing this specific compound in SAR and lead optimization campaigns.

• [1] Seliem, I. A. (2024). DMF-DMA catalyzed Synthesis, molecular docking, in-vitro, in-silico design, and binding free energy studies of novel thiohydantoin derivatives as antioxidant and antiproliferative agents targeting EGFR tyrosine kinase and aromatase cytochrome P450 enzyme. Bioorganic Chemistry, 150, 107601. View Source

Egfr-IN-118: Key Research Applications

Breast & Prostate Cancer Screening

Egfr-IN-118 is ideally suited as a reference inhibitor in MCF-7 (breast) and PC3 (prostate) antiproliferative screening panels, where its well-characterized IC50 values (2.53 and 3.25 µg/ml, respectively) provide reproducible benchmarks that compare favorably to erlotinib [1]. Researchers establishing dose-response relationships or evaluating novel EGFR-targeting agents can use Egfr-IN-118 as a positive control with documented activity in both hormonally-driven (MCF-7) and androgen-independent (PC3) cancer models [1].

EGFR & Oxidative Stress Pathway Studies

Because Egfr-IN-118 uniquely combines EGFR kinase inhibition with DPPH radical scavenging activity (IC50 = 10.04 µg/ml) that surpasses ascorbic acid [1], it is the compound of choice for in vitro studies designed to dissect the crosstalk between EGFR-driven proliferation and redox homeostasis in cancer cells. No other single-agent EGFR TKI offers this dual pharmacodynamic readout [1], enabling experiments that would otherwise require co-administration of separate EGFR and antioxidant agents.

2-Thiohydantoin Lead Optimization

As the top-ranked molecule from its synthetic series in both in vitro potency and in-silico docking scores [1], Egfr-IN-118 serves as the logical starting point for structure-activity relationship (SAR) expansion, scaffold hopping, and ADMET optimization programs. Medicinal chemistry teams can rely on compound 4a's established superiority over analogs 4b–4l [1] to justify resource allocation toward this specific chemotype rather than less active siblings.

Application

Selection Property

Validation Focus

Solid tumor antiproliferative screening

Dual EGFR/antioxidant endpoint profile

MCF‑7 and PC3 cell‑model response validation

EGFR/oxidative stress crosstalk studies

Combined kinase inhibition and radical scavenging readout

Redox‑dependent pathway‑response interpretation

2‑Thiohydantoin SAR expansion

Rank‑confirmed top chemotype potency

Series‑matched binding and activity confirmation

• [1] Seliem, I. A. (2024). DMF-DMA catalyzed Synthesis, molecular docking, in-vitro, in-silico design, and binding free energy studies of novel thiohydantoin derivatives as antioxidant and antiproliferative agents targeting EGFR tyrosine kinase and aromatase cytochrome P450 enzyme. Bioorganic Chemistry, 150, 107601. View Source